- Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin, Chemical Engineering Journal (Amsterdam, 2022, 442,
Cas no 105-05-5 (1,4-Diethylbenzene)
P-diethylbenzene (p-diethylbenzene), alias p-diethylbenzene, colorless liquid, insoluble in water, soluble in ethanol \ benzene \ carbon tetrachloride and other organic solvents, can be used as solvent \ organic synthesis intermediate \ gas chromatography comparison sample; Used as desorption agent for adsorption and separation of p-xylene< Br>
1,4-Diethylbenzene structure
1,4-Diethylbenzene
1,4-Diethylbenzene Properties
Names and Identifiers
-
- 1,4-Diethylbenzene
- 1,4-DIETHYL-BENZENE
- 1,4-DIETHYLBENZENE (25 ML )
- 1,4-DIETHYLBENZENE (P-DIETHYLBENZENE)
- 1,4-DIETHYLBENZENE FOR SYNTHESIS
- 1,4-Diethylbenzene1000µg
- BENZENE, 1,4-DIETHYL-
- P-DIETHYLBENZENE
- p-diethyl-benzene
- p-ethylethylbenzene
- PDEB
- 1.4-Diethylben
- p-diethylenzene
- p-diethyl-benzen
- 1,4-diethyl-benzen
- para-Diethylbenzene
- Benzene, p-diethyl-
- PDEB )1,4-Diethy
- 1,4-Diethylbenzene ,99%
- 1,4-Diethylbenzene, 98% 25ML
- 1,4-Diethylbenzene, 98% 5ML
- 1,4-Diethylbenzene (PDEB)
- 1,4-diethyl-Benzene
- D0479
- NS00008246
- Tox21_200146
- 1,4-DIETHYLBENZENE [HSDB]
- DTXSID4026711
- 105-05-5
- FT-0606869
- InChI=1/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H
- 1,4-Diethylbenzene 100 microg/mL in Methanol
- BIDD:ER0274
- 1,4-Diethylbenzene, 96%
- NCGC00248539-01
- EINECS 203-265-2
- MFCD00009264
- 1219803-64-1
- HSDB 4083
- 1,4-Diethylbenzene-d14
- AKOS009031101
- DIETHYLBENZENE, P-
- Q-200084
- CHEMBL3187283
- EN300-21456
- DTXCID706711
- D88164
- CHEBI:34062
- 1,4-Diethylbenzene, analytical standard
- EC 203-265-2
- DIETHYLBENZENE, 1,4-
- AS-13583
- UNII-0PSM16X42D
- CAS-105-05-5
- p-Diethylbenzene 1,4-Diethylbenzene
- Q27115785
- 0PSM16X42D
- Benzene, 1,4-diethyl-; Benzene, p-diethyl- (8CI); p-Xylene, ?,?'-dimethyl- (7CI); 1,4-Diethylbenzene; p-Diethylbenzene; p-Ethylethylbenzene
- NCGC00257700-01
- Benzene, pdiethyl
- p-Ethylethylbenzene
- Benzene, 1,4diethyl
- 1,4-diethyl-benzene
- 1,4-DIETHYLBENZENE
- pEthylethylbenzene
- Benzene, 1,4-diethyl-; Benzene, p-diethyl- (8CI); p-Xylene, a,a'-dimethyl- (7CI); 1,4-Diethylbenzene; p-Diethylbenzene; p-Ethylethylbenzene
- pDiethylbenzene
- p-Diethylbenzene
- Benzene, 1,4-diethyl-
- +Expand
-
- MFCD00009264
- DSNHSQKRULAAEI-UHFFFAOYSA-N
- 1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3
- CCC1=CC=C(CC)C=C1
- 1903396
Computed Properties
- 134.11000
- 0
- 0
- 2
- 134.11
- 10
- 66
- 0
- 0
- 0
- 0
- 0
- 1
- 3.5
- nothing
- 0
- 0A^2
Experimental Properties
- 2.81140
- 0.00000
- n20/D 1.495(lit.)
- It is insoluble in water. But soluble in ethanol, benzene,carbon tetrachloride.
- 184 °C(lit.)
- −43 °C (lit.)
- 0.99 mmHg ( 20 °C)
- Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
- Insuluble (7.7E-3 g/L) (25 ºC),
- Colorless liquid [1]
- Insoluble in water, soluble in most organic solvents such as ethanol \ benzene \ carbon tetrachloride \ ether \ acetone [13]
- 0.862 g/mL at 25 °C(lit.)
1,4-Diethylbenzene Security Information
-
GHS02
GHS07 
- CZ5640700
- 3
- 3
- S26-S36
- III
- III
- R10
- 3
-
Xi
- UN 2049 3/PG 3
- H226,H315,H319,H335
- P261,P305+P351+P338
- dangerous
- Store at room temperature
- III
- 10-36/37/38
- Warning
- Yes
- 0.8%(V)
- 3
1,4-Diethylbenzene Customs Data
- 2902909090
-
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,4-Diethylbenzene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Synthetic Circuit 4
Synthetic Circuit 5
Reaction Conditions
1.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 6
Reaction Conditions
1.1 4 h, 400 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 7
Synthetic Circuit 8
Synthetic Circuit 9
Reaction Conditions
1.1 4 h, 400 °C
2.1 4 h, 350 °C
2.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 10
Reaction Conditions
1.1 Catalysts: Aluminum ; 6 h, 3 MPa, 200 °C
Reference
Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene
,
Catalysis Today,
2018,
316,
71-77
Synthetic Circuit 11
Synthetic Circuit 12
Reaction Conditions
1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ; 7 h, 10 bar, 350 °C
Reference
Alkylation of ethylbenzene by using IM-5 catalyst
,
International Journal of Research in Pharmacy and Chemistry,
2013,
3(2),
411-425
1,4-Diethylbenzene Raw materials
1,4-Diethylbenzene Preparation Products
- 1,4-Diisopropylbenzene (100-18-5)
- 1,3,5-Triethylbenzene (102-25-0)
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- Phenol, 3,5-diethyl- (1197-34-8)
- 1,3-DIETHYLBENZENE (141-93-5)
- 1-Allyl-2-methylbenzene (1587-04-8)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- Benzene,1-methyl-4-(1-methylpropyl)- (1595-16-0)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- Benzene, 1,2-dipropyl- (17171-71-0)
- (2-methylbut-3-en-2-yl)benzene (18321-36-3)
- 1,3-Cyclohexadiene,1-methyl-4-(1-methylethenyl)- (18368-95-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Benzene, ethylmethyl- (25550-14-5)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- Cyclopentane,1,2,4-trimethyl- (2815-58-9)
- 2-Ethyl-m-xylene (2870-04-4)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2-Ethyl-4-methylphenol (3855-26-3)
- (42205-08-3)
- Pentane, methyl- (43133-95-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Indane (496-11-7)
- 1-methyl-4-(2-methylpropyl)benzene (5161-04-6)
- 2,4,6-Trimethylphenol (527-60-6)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- cis-2-Butene (590-18-1)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- Tridecane (629-50-5)
- Benzene, 1,2,4,5-tetraethyl- (635-81-4)
- 2-Propylphenol (644-35-9)
- trans-1,2-Dimethylcyclohexane (6876-23-9)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 1,2,4-Triethylbenzene (877-44-1)
- 2-Ethylphenol (90-00-6)
- Guaiacol (90-05-1)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- Benzene, 1-methyl-4-(1-methyl-2-propenyl)- (97664-18-1)
- 1,3-Diisopropylbenzene (99-62-7)
1,4-Diethylbenzene Related Literature
-
1. INDO and CNDO/2 calculations for substituted benzene cationsHarish Chandra,Martyn C. R. Symons,Akinori Hasegawa J. Chem. Soc. Faraday Trans. 1 1987 83 759
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels 2018 2 1057
-
3. 325. The Friedel–Crafts reaction with 1-acyl-2 : 3-dimethylindolesW. J. Gaudion,W. H. Hook,S. G. P. Plant J. Chem. Soc. 1947 1631
-
4. The vapour pressures above the normal boiling point and the critical pressures of some aromatic hydrocarbonsD. Ambrose,B. E. Broderick,R. Townsend J. Chem. Soc. A 1967 633
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels 2018 2 1057
-
6. Light and oxygen-enabled sodium trifluoromethanesulfinate-mediated selective oxidation of C–H bondsXianjin Zhu,Yong Liu,Can Liu,Haijun Yang,Hua Fu Green Chem. 2020 22 4357
-
Karina Knudsmark Sj?holm,Arnaud Dechesne,Delina Lyon,David M. V. Saunders,Heidi Birch,Philipp Mayer Environ. Sci.: Processes Impacts 2022 24 152
-
Zhen Chen,Huiqi Xie,Linfeng Hu,Min Chen,Limin Wu J. Mater. Chem. A 2017 5 22726
-
Karina Knudsmark Sj?holm,Arnaud Dechesne,Delina Lyon,David M. V. Saunders,Heidi Birch,Philipp Mayer Environ. Sci.: Processes Impacts 2022 24 152
-
Tian-Xiong Wang,Hai-Peng Liang,Dejene Assefa Anito,Xuesong Ding,Bao-Hang Han J. Mater. Chem. A 2020 8 7003
105-05-5 (1,4-Diethylbenzene) Related Products
- 620-14-4(1-Ethyl-3-methylbenzene)
- 101-81-5(Diphenylmethane)
- 622-96-8(1-Ethyl-4-methylbenzene)
- 141-93-5(1,3-DIETHYLBENZENE)
- 1861-01-4(Benzene, ethyl-1,1-d2-)
- 102-25-0(1,3,5-Triethylbenzene)
- 287399-32-0(Benzene, ethyl-1-13C-(9CI))
- 25837-05-2(Benzene-1,2,3,4,5-d5,6-(ethyl-1,1,2,2,2-d5)-)
- 2050-24-0(Benzene,1,3-diethyl-5-methyl-)